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Compound of Interest

Compound Name: 4-Chlorobenzenesulfinic acid

CAS No.: 100-03-8

Cat. No.: B089508

Get Quote

Executive Summary
4-Chlorobenzenesulfinic acid (4-CBSA) is a pivotal organosulfur intermediate (

) that bridges the gap between stable sulfonyl chlorides and reactive sulfones. Historically
utilized as a characterization derivative, it has evolved into a versatile reagent in modern
medicinal chemistry, particularly in palladium-catalyzed desulfitative cross-couplings and
radical functionalization of heterocycles.

This guide provides a rigorous technical analysis of 4-CBSA, detailing its historical genesis,

chemical architecture, validated synthesis protocols, and critical handling requirements to

prevent disproportionation.

Historical Genesis & Chemical Identity
Discovery and Early Synthesis
The chemistry of arenesulfinic acids emerged in the late 19th century, pioneered by Robert

Otto (1868) and August Michaelis (1873). While benzene- and toluenesulfinic acids were the
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primary focus of early structural studies, the 4-chloro derivative appeared shortly thereafter as

halogenated aromatics became available from the dye industry.

Early syntheses relied on the reduction of 4-chlorobenzenesulfonyl chloride using zinc dust in

ethanol or water. This method, while effective, was often plagued by over-reduction to the thiol (

) or disulfide (

) if conditions were not strictly controlled.

Chemical Architecture
4-CBSA is an amphoteric sulfur species. The sulfur atom exists in the +4 oxidation state,

possessing a lone pair that confers nucleophilicity, while the sulfinyl group (

) renders the molecule acidic.

Property Value / Description Note

CAS Number 100-03-8

Formula

Molecular Weight 176.62 g/mol

pKa ~1.5 – 2.0 (Estimated)

Stronger acid than benzoic

acid (

) due to the electron-

withdrawing sulfinyl group and

Cl-substituent effect.[1]

Bond Length (S-O) ~1.5 Å

Intermediate between S-O

single and double bond

character.

Geometry Pyramidal at Sulfur

Chiral at sulfur, though rapid

inversion/proton exchange

occurs in solution.

Stability & Reactivity Profile (Critical)
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The most critical technical challenge in handling 4-CBSA is its inherent instability under acidic

conditions. It undergoes acid-catalyzed disproportionation (auto-redox) to form the

corresponding thiosulfonate and sulfonic acid.[2]

The Disproportionation Mechanism
This reaction is second-order with respect to the sulfinic acid concentration.[3] It is self-

validating: as the reaction proceeds, sulfonic acid is produced, increasing the acidity and

accelerating the decomposition.[2]
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Figure 1: Acid-catalyzed disproportionation of 4-chlorobenzenesulfinic acid.

Storage Protocol: To prevent this, 4-CBSA is best stored as its sodium salt (Sodium 4-

chlorobenzenesulfinate), which is stable at room temperature. The free acid should be

generated in situ or stored under inert atmosphere at -20°C.

Validated Synthesis Protocols
Method A: Sodium Sulfite Reduction (Green & Scalable)
This is the preferred modern method due to high atom economy, absence of heavy metal waste

(unlike Zn reduction), and scalability.
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Mechanism: Nucleophilic attack of sulfite (

) on the sulfonyl chloride, followed by elimination of chloride and sulfur dioxide capture.

Protocol:

Reagents: 4-Chlorobenzenesulfonyl chloride (1.0 eq), Sodium Sulfite (

, 2.0 eq), Sodium Bicarbonate (

, 2.0 eq), Water.

Procedure:

Dissolve

and

in water at 70°C.

Add 4-chlorobenzenesulfonyl chloride portion-wise over 30 minutes.

Maintain temperature at 70–80°C for 3–4 hours. pH should remain slightly alkaline (pH 8–

9).

Work-up: Cool to 0°C. Acidify carefully with conc. HCl to pH 1–2. The free sulfinic acid

precipitates immediately as a white solid.

Filtration: Filter rapidly and wash with ice-cold water. Dry under vacuum over

.

Yield: Typically 80–90%.

Method B: Zinc Dust Reduction (Historical/Radical)
Useful for generating zinc sulfinates directly, which are excellent radical precursors for

heterocycle functionalization (e.g., Baran diversification).

Protocol:
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Reagents: 4-Chlorobenzenesulfonyl chloride (1.0 eq), Zinc Dust (2.0 eq), Water/Acetone

(1:1).

Procedure:

Suspend Zinc dust in water/acetone at room temperature.

Add sulfonyl chloride dropwise (exothermic reaction).

Stir vigorously for 2 hours. The grey zinc powder will be consumed/replaced by white zinc

salts.

Work-up: Filter off excess zinc. The filtrate contains the Zinc sulfinate. To isolate the acid,

acidify the filtrate with HCl and extract/precipitate.

Modern Applications in Drug Discovery
Palladium-Catalyzed Desulfitative Cross-Coupling
4-CBSA serves as a "masked" aryl nucleophile. Under Pd-catalysis, the sulfinyl group is

extruded as

, generating an aryl palladium species that couples with aryl halides or boronic acids.

Advantage: Avoids the use of unstable organometallics (Grignard/Lithium) and toxic

organostannanes.

Key Reference:Org. Lett. 2021, 23, 9, 3359–3364 (Sulfinylation of Arylborons).
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Figure 2: Mechanism of Pd-catalyzed desulfitative coupling using 4-CBSA.

Synthesis of Sulfones (Dapsone Analogs)
4-CBSA reacts with alkyl halides (S-alkylation) or electron-deficient alkenes (Michael Addition)

to form sulfones. This is critical in the synthesis of Dapsone analogs (leprosy/dermatitis

treatment) and modern non-steroidal anti-inflammatory drugs (NSAIDs).

Protocol (Michael Addition):

Reactants: 4-CBSA + Vinyl Ketone/Acrylate.
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Conditions: Ethanol/Water, rt, no catalyst required (or mild base).

Outcome: Quantitative formation of

-sulfonyl ketones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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